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Compound of Interest

Compound Name: Glyphosate-13C

Cat. No.: B1443634

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides essential safety and logistical information for the handling and disposal
of Glyphosate-13C in a laboratory setting. Adherence to these procedures is critical for
ensuring personnel safety and maintaining a secure research environment.

Understanding the Hazards

Glyphosate-13C, while not radioactive, presents the same chemical hazards as its unlabeled
counterpart. The primary routes of exposure are inhalation, skin contact, and eye contact.
Below is a summary of its hazard classifications.

Hazard Class Category Hazard Statement

Acute Toxicity, Dermal 4 Harmful in contact with skin.[1]

Causes serious eye damage.

Serious Eye Damage 1
[1][2]
Carcinogenicity 1B May cause cancer.[1]
. i Toxic to aquatic life with long
Aquatic Hazard (Chronic) 2

lasting effects.[1]
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Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Glyphosate-13C to minimize exposure risk.

PPE Category Item Specification
. Chemical splash goggles are
Eye Protection Safety Goggles )
required.
) Chemical-resistant gloves
Hand Protection Gloves o
(e.g., nitrile, neoprene).
_ Long-sleeved lab coat or
Body Protection Lab Coat/Coveralls ) )
chemical-resistant coveralls.
Use a NIOSH-approved
) ) respirator if working outside a
Respiratory Respirator ]
fume hood or if dusts are
generated.
Sturdy, closed-toe shoes are
Footwear Closed-toe Shoes

required in the laboratory.

Safe Handling and Storage Protocol

Adherence to proper handling and storage procedures is paramount to prevent accidental
exposure and maintain the integrity of the compound.

» Engineering Controls: Always handle Glyphosate-13C within a certified chemical fume hood
to minimize inhalation risk. Facilities should be equipped with an eyewash station and a
safety shower.

e Handling: Avoid creating dust. Do not eat, drink, or smoke in the handling area. Wash hands
thoroughly after handling.

o Storage: Store in a tightly sealed, original container in a cool, dry, and well-ventilated area.
Keep away from incompatible materials such as strong oxidizing agents.

Emergency Procedures
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Immediate and appropriate action is crucial in the event of an emergency.

First-Aid Measures

Exposure Route First-Aid Procedure

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.

Immediately remove all contaminated clothing.

) Wash skin with soap and plenty of water for at
Skin Contact ) ) o
least 15 minutes. Seek medical attention if

irritation develops or persists.

Move the victim to fresh air. If not breathing,
Inhalation give artificial respiration. If breathing is difficult,

give oxygen. Seek medical attention.

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion , . . .
unconscious person. Seek immediate medical

attention.

Spill Response

In the event of a spill, follow these steps to ensure safe cleanup and containment:

Evacuate: Immediately evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Wear PPE: Don the appropriate personal protective equipment as outlined in Section 2.

Contain: Cover the spill with an inert absorbent material such as sand, earth, or vermiculite.
Do not use combustible materials like paper towels on a large spill.
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o Collect: Carefully sweep or scoop up the absorbed material and place it into a labeled,
sealed container for hazardous waste disposal.

o Decontaminate: Clean the spill area with a detergent and water solution.

e Dispose: Dispose of all contaminated materials as hazardous waste according to institutional
and local regulations.

Disposal Plan

As Glyphosate-13C is a stable isotope-labeled compound, it is not radioactive and does not
require special handling for radiation. However, it must be disposed of as chemical waste.

o Waste Collection: All waste materials, including empty containers, contaminated PPE, and
spill cleanup materials, must be collected in a designated and clearly labeled hazardous
waste container.

o Labeling: The waste container must be labeled with "Hazardous Waste" and the chemical
name "Glyphosate-13C".

o Disposal: Arrange for pickup and disposal by your institution's Environmental Health and
Safety (EHS) department or a licensed chemical waste disposal company. Do not dispose of
Glyphosate-13C down the drain or in regular trash.

Safe Handling Workflow

The following diagram illustrates the key steps for the safe handling of Glyphosate-13C from
receipt to disposal.
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Safe Handling Workflow for Glyphosate-13C
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Caption: A flowchart outlining the safe handling process for Glyphosate-13C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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